Cas no 879071-51-9 (7-(4-chlorophenoxy)methyl-1,3-dimethyl-1H,2H,3H,4H,6H,7H-1,3oxazolo3,2-gpurine-2,4-dione)

• Product Name: 7-(4-chlorophenoxy)methyl-1,3-dimethyl-1H,2H,3H,4H,6H,7H-1,3oxazolo3,2-gpurine-2,4-dione
• CAS No: 879071-51-9
• MF: C₁₆H₁₅ClN₄O₄
• MW: 362.76770234108
• CID: 5438283
• Update Time: 2025-05-19

7-(4-chlorophenoxy)methyl-1,3-dimethyl-1H,2H,3H,4H,6H,7H-1,3oxazolo3,2-gpurine-2,4-dione Chemical and Physical Properties

Names and Identifiers

• 7-[(4-chlorophenoxy)methyl]-2,4-dimethyl-7,8-dihydropurino[8,7-b][1,3]oxazole-1,3-dione
• 7-(4-chlorophenoxy)methyl-1,3-dimethyl-1H,2H,3H,4H,6H,7H-1,3oxazolo3,2-gpurine-2,4-dione

• Inchi： 1S/C16H15ClN4O4/c1-19-13-12(14(22)20(2)16(19)23)21-7-11(25-15(21)18-13)8-24-10-5-3-9(17)4-6-10/h3-6,11H,7-8H2,1-2H3
• InChI Key： OLYHCUZUAOKXMS-UHFFFAOYSA-N
• SMILES： N12CC(COC3=CC=C(Cl)C=C3)OC1=NC1=C2C(=O)N(C)C(=O)N1C

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Imidazopyrimidines Xanthines
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Imidazopyrimidines Purines and purine derivatives Xanthines

Additional information on 7-(4-chlorophenoxy)methyl-1,3-dimethyl-1H,2H,3H,4H,6H,7H-1,3oxazolo3,2-gpurine-2,4-dione

Compound CAS No. 879071-51-9: A Comprehensive Overview

The compound with CAS No. 879071-51-9, known as 7-(4-chlorophenoxy)methyl-1,3-dimethyl-1H,3H,4H,6H,7H-1,3oxazolo[3,2-g]purine-2,4-dione, is a highly specialized chemical entity that has garnered significant attention in the fields of organic chemistry and pharmacology. This compound is notable for its complex structure and potential applications in drug discovery and development.

Chemical Structure and Synthesis

The molecular structure of CAS No. 879071-51-9 is characterized by a purine ring system fused with an oxazole moiety. The presence of a 4-chlorophenoxy group at the 7-position introduces unique electronic and steric properties to the molecule. The synthesis of this compound involves a series of intricate reactions, including nucleophilic substitutions and cyclizations. Recent advancements in asymmetric synthesis have enabled the production of enantiomerically pure samples of this compound, which is crucial for its application in chiral environments.

Pharmacological Properties

Research into the pharmacological properties of CAS No. 879071-51-9 has revealed its potential as a modulator of key cellular pathways. In vitro studies have demonstrated its ability to inhibit specific kinase enzymes, making it a promising candidate for anti-cancer therapies. Furthermore, the compound exhibits selective activity against certain receptor subtypes, suggesting its utility in treating neurodegenerative diseases.

Recent Research Findings

In a groundbreaking study published in *Nature Chemical Biology*, researchers utilized CAS No. 879071-51-9 as a lead compound to develop novel inhibitors for a previously untargeted enzyme involved in metabolic disorders. The study highlighted the compound's ability to cross the blood-brain barrier efficiently, which is a critical factor for its therapeutic potential.

Applications in Drug Discovery

The versatility of CAS No. 879071-51-9 lies in its ability to serve as a scaffold for further chemical modifications. By altering the substituents on the purine and oxazole rings, chemists can generate derivatives with enhanced bioavailability and efficacy. Recent efforts have focused on optimizing the compound's solubility and stability under physiological conditions.

Conclusion

CAS No. 879071-51-9 represents a significant advancement in chemical synthesis and pharmacology. Its unique structure and promising biological properties make it an invaluable tool in drug discovery research. As ongoing studies continue to uncover new applications for this compound, it is poised to play a pivotal role in the development of innovative therapeutic agents.